![molecular formula C18H19N3O4S2 B3980336 ethyl 2-{[2-(1,3-benzoxazol-2-ylthio)butanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate](/img/structure/B3980336.png)
ethyl 2-{[2-(1,3-benzoxazol-2-ylthio)butanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 2-{[2-(1,3-benzoxazol-2-ylthio)butanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C18H19N3O4S2 and its molecular weight is 405.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 405.08169844 g/mol and the complexity rating of the compound is 539. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Analysis and Molecular Interactions
The research on similar compounds to Ethyl 2-{[2-(1,3-benzoxazol-2-ylthio)butanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate focuses on understanding their structural properties and molecular interactions. For example, Lynch and Mcclenaghan (2004) explored the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, highlighting its hydrogen-bonded interactions (Lynch & Mcclenaghan, 2004). Such insights are valuable for understanding the chemical behavior and potential applications of similar compounds in scientific research.
Synthesis and Chemical Modification
The synthesis and chemical modification of similar thiazole derivatives are another area of research. Tang Li-jua (2015) synthesized a novel compound, ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, by cyclization of thioamide with 2-chloroacetoacetate (Tang Li-jua, 2015). This kind of research is crucial for developing new chemical entities with potential applications in various fields, including pharmaceuticals and materials science.
Chemical Transformations and Derivatives
The study of chemical transformations and the creation of derivatives from thiazole compounds is another significant area. Mohamed (2014) discusses the synthesis of various ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives (Mohamed, 2014). Understanding these transformations can lead to the discovery of new compounds with unique properties useful for scientific and industrial purposes.
Corrosion Inhibition
In a more applied context, compounds like ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate have been studied for their corrosion inhibition properties. Raviprabha and Bhat (2019) investigated the use of ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate in preventing the corrosion of AA6061 alloy in hydrochlorchloric acid media, demonstrating its potential as a mixed-type inhibitor (Raviprabha & Bhat, 2019). This application is significant for industries dealing with metal protection and longevity.
Antibacterial and Biological Activities
The investigation into the antibacterial and biological activities of thiazole derivatives is a critical area of research. Markovich et al. (2014) synthesized 2-(4-methyl-1,3-thiazol-5-yl)ethyl acridone carboxylates and evaluated their antibacterial activity (Markovich et al., 2014). Such studies are essential for developing new antimicrobial agents and understanding the mechanism of action of these compounds.
Molecular Synthesis for Drug Development
Research on thiazole derivatives also includes the synthesis of compounds for potential drug development. Shafi et al. (2021) worked on the synthesis and biological properties of new piperidine substituted benzothiazole derivatives, highlighting their potential in medicinal chemistry (Shafi et al., 2021). This area of research is crucial for discovering new drugs and therapeutic agents.
properties
IUPAC Name |
ethyl 2-[2-(1,3-benzoxazol-2-ylsulfanyl)butanoylamino]-4-methyl-1,3-thiazole-5-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4S2/c1-4-13(26-18-20-11-8-6-7-9-12(11)25-18)15(22)21-17-19-10(3)14(27-17)16(23)24-5-2/h6-9,13H,4-5H2,1-3H3,(H,19,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNDWPASTSANVSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=NC(=C(S1)C(=O)OCC)C)SC2=NC3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.